Cas no 2229566-19-0 (1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229566-19-0
• MF: C₈H₅BrF₂O₃
• MW: 267.024308919907
• CID: 6200795
• PubChem ID: 165969311
• Update Time: 2025-05-20

1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2229566-19-0
• EN300-1962281

• Inchi： 1S/C8H5BrF2O3/c9-4-1-5(14-2-4)7(6(12)13)3-8(7,10)11/h1-2H,3H2,(H,12,13)
• InChI Key： IUMSTTHSLXWQEI-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 265.93901g/mol
• Monoisotopic Mass: 265.93901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(4-Bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(4-Bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229566-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a bromofuran moiety with a difluorocyclopropane carboxylic acid group, making it a versatile intermediate for drug discovery and material science applications. Its unique structural features contribute to its reactivity and potential utility in various synthetic pathways.

The compound's 4-bromofuran-2-yl group is particularly noteworthy, as furan derivatives are widely used in medicinal chemistry due to their bioisosteric properties. The presence of the bromine atom at the 4-position enhances the molecule's potential for further functionalization through cross-coupling reactions, such as Suzuki or Stille couplings. Meanwhile, the 2,2-difluorocyclopropane ring introduces conformational rigidity and can influence the compound's metabolic stability – a crucial factor in drug design.

Recent studies highlight the growing importance of fluorinated cyclopropane derivatives in pharmaceutical development. The difluorocyclopropane moiety in 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid is particularly interesting as fluorination often improves membrane permeability and bioavailability of drug candidates. Researchers are actively exploring similar structures in the development of protease inhibitors and other therapeutic agents, making this compound a valuable building block in modern medicinal chemistry.

From a synthetic chemistry perspective, the carboxylic acid functionality in 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid offers multiple derivatization possibilities. It can be readily converted to amides, esters, or other derivatives, expanding its utility in combinatorial chemistry approaches. The compound's molecular weight (279.06 g/mol) and moderate lipophilicity make it suitable for various drug discovery applications where balanced physicochemical properties are required.

The agrochemical industry has also shown interest in similar bromofuran-containing compounds, particularly for developing novel pesticides with improved environmental profiles. While 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid itself may not be commercially used as an active ingredient, its structural motifs appear in several experimental compounds being evaluated for crop protection applications.

Analytical characterization of 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid typically involves techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC. The compound's purity is crucial for research applications, with most suppliers providing ≥95% purity grades. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability over extended periods.

Current market trends indicate growing demand for specialized fluorinated building blocks like 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid. Pharmaceutical companies are increasingly outsourcing the synthesis of such intermediates to focus on core drug development activities. This has created opportunities for fine chemical manufacturers specializing in complex organic synthesis.

Environmental and regulatory considerations for handling 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection should be used when working with this compound. Waste disposal should comply with local regulations for organic brominated compounds.

Future research directions for 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid derivatives may explore their potential in targeted drug delivery systems or as components of supramolecular architectures. The combination of furan and difluorocyclopropane moieties offers unique electronic properties that could be exploited in materials science applications, including organic electronics or sensor development.

For researchers considering 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid in their work, several key questions often arise: What are the optimal conditions for further functionalization of this compound? How does the difluorocyclopropane ring affect the molecule's conformational behavior? What synthetic routes offer the best yields for preparing this intermediate? Addressing these questions in experimental design can maximize the utility of this versatile building block.

In conclusion, 1-(4-bromofuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid represents an important addition to the toolbox of modern synthetic chemists. Its combination of reactive handles (bromine and carboxylic acid) and structurally interesting motifs (furan and difluorocyclopropane) make it valuable for diverse applications in life sciences and beyond. As research into fluorinated compounds and heterocyclic architectures continues to expand, the significance of such specialized intermediates is likely to grow accordingly.